Cas no 1797073-64-3 (2-(2-chloro-6-fluorophenyl)-N-2-(thiophen-3-yl)ethylacetamide)

• Product Name: 2-(2-chloro-6-fluorophenyl)-N-2-(thiophen-3-yl)ethylacetamide
• CAS No: 1797073-64-3
• MF: C₁₄H₁₃ClFNOS
• MW: 297.77552485466
• CID: 6414714
• PubChem ID: 71806698
• Update Time: 2025-06-13

2-(2-chloro-6-fluorophenyl)-N-2-(thiophen-3-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-fluorophenyl)-N-2-(thiophen-3-yl)ethylacetamide
• 2-(2-chloro-6-fluorophenyl)-N-(2-thiophen-3-ylethyl)acetamide
• F6436-1643
• 1797073-64-3
• AKOS024559454
• 2-(2-CHLORO-6-FLUOROPHENYL)-N-[2-(THIOPHEN-3-YL)ETHYL]ACETAMIDE
• 2-(2-chloro-6-fluorophenyl)-N-(2-(thiophen-3-yl)ethyl)acetamide

• Inchi： 1S/C14H13ClFNOS/c15-12-2-1-3-13(16)11(12)8-14(18)17-6-4-10-5-7-19-9-10/h1-3,5,7,9H,4,6,8H2,(H,17,18)
• InChI Key： ONYYBYHVSXJYQU-UHFFFAOYSA-N
• SMILES： C(NCCC1C=CSC=1)(=O)CC1=C(F)C=CC=C1Cl

Computed Properties

• Exact Mass: 297.0390411g/mol
• Monoisotopic Mass: 297.0390411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 57.3Ų

Additional information on 2-(2-chloro-6-fluorophenyl)-N-2-(thiophen-3-yl)ethylacetamide

Research Brief on 2-(2-chloro-6-fluorophenyl)-N-2-(thiophen-3-yl)ethylacetamide (CAS: 1797073-64-3): Recent Advances and Applications

The compound 2-(2-chloro-6-fluorophenyl)-N-2-(thiophen-3-yl)ethylacetamide (CAS: 1797073-64-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a chloro-fluorophenyl group and a thiophen-3-yl ethylacetamide moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

Recent research has elucidated the synthetic pathways for 2-(2-chloro-6-fluorophenyl)-N-2-(thiophen-3-yl)ethylacetamide, highlighting its efficient production through multi-step organic reactions. The compound's stability and bioavailability have been investigated, with findings suggesting its suitability for oral administration. Furthermore, its interaction with biological targets, such as specific neurotransmitter receptors, has been explored, revealing its potential as a modulator in neurological disorders.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating pain pathways, making it a potential candidate for analgesic applications. Its ability to cross the blood-brain barrier has been confirmed, which is critical for its therapeutic use in central nervous system (CNS) disorders. Additionally, preliminary toxicity studies indicate a favorable safety profile, though further long-term studies are warranted to confirm these findings.

The pharmacological profile of 2-(2-chloro-6-fluorophenyl)-N-2-(thiophen-3-yl)ethylacetamide has also been compared with existing therapeutics, showcasing its advantages in terms of potency and selectivity. Researchers have identified its potential as a lead compound for the development of novel drugs targeting chronic pain and neurodegenerative diseases. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize its formulation and evaluate its clinical potential.

In conclusion, 2-(2-chloro-6-fluorophenyl)-N-2-(thiophen-3-yl)ethylacetamide (CAS: 1797073-64-3) represents a promising molecule in the chemical biology and pharmaceutical landscape. Its unique structural attributes, combined with its demonstrated pharmacological effects, underscore its potential for therapeutic applications. Continued research and development efforts are essential to fully realize its benefits and translate these findings into clinical applications.